Cas no 261762-94-1 (2-Chloro-6-fluoro-3-methylphenylacetonitrile)

• Product Name: 2-Chloro-6-fluoro-3-methylphenylacetonitrile
• CAS No: 261762-94-1
• MF: C₉H₇ClFN
• MW: 183.609984636307
• MDL: MFCD01631364
• CID: 3060951
• PubChem ID: 2773690
• Update Time: 2025-05-22

2-Chloro-6-fluoro-3-methylphenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2-Chloro-6-fluoro-3-methylphenyl)acetonitrile
• 2-Chloro-6-fluoro-3-methylphenylacetonitrile
• ZABHQPCMIZIOPU-UHFFFAOYSA-N
• LKA76294
• 964-881-1
• 261762-94-1
• AKOS006227775
• (2-chloro-6-fluoro-3-methylphenyl)-acetonitrile
• MFCD01631364
• Benzeneacetonitrile, 2-chloro-6-fluoro-3-methyl-
• JS-4175
• 2-Chloro-3-(cyanomethyl)-4-fluorotoulene
• CS-0323847
• SCHEMBL953384

• MDL： MFCD01631364
• Inchi： 1S/C9H7ClFN/c1-6-2-3-8(11)7(4-5-12)9(6)10/h2-3H,4H2,1H3
• InChI Key： ZABHQPCMIZIOPU-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CC=C(C=1CC#N)F

Computed Properties

• Exact Mass: 183.0251051Da
• Monoisotopic Mass: 183.0251051Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 23.8Ų

2-Chloro-6-fluoro-3-methylphenylacetonitrile Security Information

• Hazard Statement： Toxic
• Hazardous Material transportation number：3276
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：
• HazardClass：TOXIC

Additional information on 2-Chloro-6-fluoro-3-methylphenylacetonitrile

Compound 261762-94-1: 2-Chloro-6-fluoro-3-methylphenylacetonitrile

The compound 2-Chloro-6-fluoro-3-methylphenylacetonitrile, identified by the CAS number 261762-94-1, is a synthetic organic compound with a unique structure that combines chlorine, fluorine, and methyl substituents on a phenyl ring, along with an acetonitrile group. This compound belongs to the class of acetonitriles, which are widely used in various chemical and pharmaceutical applications. The presence of halogens (chlorine and fluorine) and the methyl group introduces specific electronic and steric properties, making this compound a valuable building block in organic synthesis.

Recent studies have highlighted the importance of halogenated aromatic compounds like 2-Chloro-6-fluoro-3-methylphenylacetonitrile in drug discovery and material science. The acetonitrile group (-CN) is particularly significant due to its ability to participate in various chemical reactions, such as nucleophilic substitution and addition. This makes the compound a versatile intermediate in the synthesis of more complex molecules, including pharmaceutical agents, agrochemicals, and advanced materials.

The synthesis of 2-Chloro-6-fluoro-3-methylphenylacetonitrile typically involves multi-step processes that require precise control over reaction conditions. Researchers have explored various methods, including Friedel-Crafts acylation followed by halogenation, to achieve the desired substitution pattern on the aromatic ring. The introduction of the methyl group at position 3 and the halogens at positions 2 and 6 ensures optimal electronic distribution, which is crucial for subsequent reactions.

In terms of applications, this compound has shown promise in the development of bioactive molecules. For instance, studies have demonstrated that derivatives of halogenated phenylacetonitriles can exhibit potent inhibitory activity against certain enzymes involved in disease pathways. This highlights the potential of this compound as a lead structure in drug design.

Moreover, the unique electronic properties of 2-Chloro-6-fluoro-3-methylphenylacetonitrile make it an interesting candidate for use in organic electronics. The combination of electron-withdrawing groups (chlorine and fluorine) and the electron-donating methyl group creates a balance that could be advantageous in designing materials for applications such as organic light-emitting diodes (OLEDs) or field-effect transistors (FETs). Recent advancements in computational chemistry have enabled researchers to predict these properties more accurately, further enhancing its potential utility.

The study of aromatic acetonitriles like this compound has also contributed to our understanding of fundamental chemical principles. For example, investigations into their reactivity under different conditions have provided insights into nucleophilic aromatic substitution mechanisms. These findings are not only important for practical applications but also advance our theoretical knowledge in organic chemistry.

In conclusion, compound 261762-94-1, or 2-Chloro-6-fluoro-3-methylphenylacetonitrile, is a versatile and intriguing molecule with diverse applications across multiple fields. Its unique structure and reactivity make it a valuable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new possibilities for this compound, its role in advancing chemical science is likely to grow even further.